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Introduction

Pigment Red 112 (C.I. 12370; CAS 6535-46-2) is a monoazo pigment belonging to the

Naphthol AS series.[1] It is widely utilized in various industrial applications, including inks,

paints, coatings, and plastics, due to its vibrant yellowish-red shade and good fastness

properties.[2][3] For researchers, scientists, and drug development professionals,

understanding the electrochemical properties of such organic molecules is crucial for

evaluating their potential in novel applications, including sensors, electrocatalysis, and as

redox-active components in biological systems.

This technical guide provides an in-depth overview of the core electrochemical properties of

Pigment Red 112. Due to a lack of specific published data for this particular pigment, this

guide leverages information from structurally related Naphthol AS pigments and the broader

class of azo dyes to present a representative understanding of its expected electrochemical

behavior. The experimental protocols provided are generalized for the analysis of organic

pigments and can be adapted for the specific investigation of Pigment Red 112.

Core Electrochemical Properties
The electrochemical behavior of Pigment Red 112 is primarily dictated by the presence of the

azo (-N=N-) chromophore and the naphthol moiety within its structure. These functional groups

are susceptible to redox reactions, which can be investigated using various electrochemical

techniques.
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Redox Behavior
The azo group in Pigment Red 112 is the primary site of electrochemical reduction. In aqueous

and non-aqueous media, the azo linkage can undergo a multi-electron, multi-proton reduction

process. The general mechanism involves the initial formation of a hydrazo intermediate, which

can be further reduced to form two amine molecules through the cleavage of the N-N bond.[4]

This process is often irreversible and its potential is dependent on the pH of the medium.

While specific cyclic voltammetry data for Pigment Red 112 is not readily available in the

literature, studies on other azo dyes and naphthol derivatives provide insight into its expected

redox potentials. For instance, the electrochemical oxidation of naphthol derivatives has been

studied, indicating that the naphthol part of the molecule can also undergo oxidation, though

typically at higher potentials than the reduction of the azo group.[5]

Conductivity
Organic pigments like Pigment Red 112 are generally considered to be electrical insulators in

their solid state. However, their electrical conductivity can be measured and is typically low.

One technical data sheet reports an electrical conductivity of ≤600 µS/cm for a dispersion of

Pigment Red 112, although the methodology for this measurement is not specified.

Pyroelectric Properties
An interesting, though less commonly studied, electrochemical property of Pigment Red 112 is

its potential for pyroelectricity. Pyroelectric materials can generate a temporary voltage when

they are heated or cooled. The molecular structure of Pigment Red 112 may allow for changes

in dipole moment upon temperature fluctuations, leading to the generation of an electrical

charge.[6] This property could open up applications in thermal sensing and energy harvesting.

[6]

Data Presentation
The following tables summarize typical electrochemical and physical data for Pigment Red 112
and related compounds. It is important to reiterate that the electrochemical data is based on

analogous structures and should be considered as an estimation for Pigment Red 112.

Table 1: Physicochemical Properties of Pigment Red 112
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Property Value Reference(s)

Chemical Formula C₂₄H₁₆Cl₃N₃O₂ [7]

Molecular Weight 484.76 g/mol [8]

Appearance Red powder [8]

Density 1.38 - 1.65 g/cm³ [9]

pH 7.0 - 8.0 [1]

Electrical Conductivity ≤600 µS/cm

Table 2: Illustrative Electrochemical Data for Structurally Related Azo Dyes

Compound Technique Key Findings Reference(s)

p-amino benzoic acid

β-naphthol azo dye
Cyclic Voltammetry

Irreversible reduction

of the azo group.
[10]

Various food azo dyes Cyclic Voltammetry

Redox potentials are

dependent on the

molecular structure

and substituents.

Naphthol Yellow S

(nitro dye)

Controlled Potential

Electrolysis

Complete

decolorization through

electrochemical

reduction.

[11]

Experimental Protocols
The following are detailed methodologies for key electrochemical experiments that can be used

to characterize Pigment Red 112.

Cyclic Voltammetry (CV)
Objective: To investigate the redox behavior of Pigment Red 112, including the determination

of its reduction and oxidation potentials.
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Materials:

Potentiostat/Galvanostat

Three-electrode electrochemical cell (glassy carbon working electrode, platinum wire counter

electrode, Ag/AgCl reference electrode)

Pigment Red 112

Supporting electrolyte (e.g., 0.1 M tetrabutylammonium perchlorate in a suitable organic

solvent like dimethylformamide or acetonitrile)

Inert gas (e.g., nitrogen or argon) for deoxygenation

Procedure:

Prepare a solution of Pigment Red 112 (e.g., 1 mM) in the supporting electrolyte. Due to the

low solubility of the pigment, dispersion or the use of a modified electrode may be necessary.

Assemble the three-electrode cell with the prepared solution.

Deoxygenate the solution by bubbling with an inert gas for at least 15-20 minutes. Maintain

an inert atmosphere over the solution during the experiment.

Set the parameters on the potentiostat:

Potential Range: Scan from an initial potential where no reaction occurs to a potential

sufficiently negative to observe the reduction of the azo group, and then reverse the scan

to a positive potential to observe any oxidation processes. A typical range might be from

+1.0 V to -1.5 V vs. Ag/AgCl.

Scan Rate: Start with a scan rate of 100 mV/s. Varying the scan rate (e.g., from 20 mV/s to

500 mV/s) can provide information about the reaction kinetics and mechanism.

Run the cyclic voltammogram and record the data.

Analyze the resulting voltammogram to identify the peak potentials for reduction (Epc) and

oxidation (Epa).
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Electrochemical Impedance Spectroscopy (EIS)
Objective: To characterize the electrical properties of a Pigment Red 112 film or dispersion,

including its resistance and capacitance.

Materials:

Potentiostat/Galvanostat with EIS capability

Three-electrode electrochemical cell

Coated substrate (e.g., a metal panel coated with a paint formulation containing Pigment
Red 112) or a dispersion of the pigment.

Electrolyte solution (e.g., 3.5% NaCl solution)

Procedure:

Prepare the sample by either coating a substrate with a formulation containing Pigment Red
112 or preparing a stable dispersion.

Assemble the electrochemical cell with the sample as the working electrode, a platinum

counter electrode, and a reference electrode.

Set the parameters on the potentiostat for the EIS measurement:

Frequency Range: Typically from 100 kHz down to 10 mHz.

AC Amplitude: A small amplitude AC voltage (e.g., 10 mV rms) is applied.

DC Potential: The measurement is usually performed at the open-circuit potential (OCP).

Run the EIS experiment and record the impedance data.

Analyze the data using Nyquist and Bode plots. The data can be fitted to an equivalent circuit

model to extract quantitative values for properties such as coating resistance, capacitance,

and charge transfer resistance.[12]
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Visualization of Concepts
The following diagrams illustrate key concepts related to the electrochemistry of Pigment Red
112.

Azo Group
(-N=N-)

Hydrazo Intermediate
(-NH-NH-)

+2e-, +2H+ Amine Products
(2 x -NH2)

+2e-, +2H+

Click to download full resolution via product page

Caption: General redox pathway for the reduction of an azo group.
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Caption: Workflow for electrochemical characterization.

Relevance to Drug Development
While primarily used as a pigment, the electrochemical properties of azo compounds like

Pigment Red 112 are relevant to drug development for several reasons:

Redox-Activated Prodrugs: The azo bond can be stable in the upper gastrointestinal tract but

is susceptible to reduction by azoreductase enzymes produced by gut microbiota. This

property has been exploited to design colon-specific drug delivery systems, where an active

drug is released upon the reductive cleavage of an azo bond.

Toxicity and Metabolism: The reduction of azo dyes can lead to the formation of aromatic

amines, some of which may be toxic or carcinogenic. Understanding the redox potentials

and degradation pathways is crucial for assessing the toxicological profile of any compound

being considered for pharmaceutical or biomedical applications.[13]

Biosensors: The redox activity of azo dyes can be harnessed for the development of

electrochemical biosensors. For example, a change in the electrochemical signal of an azo

dye could be used to detect the presence of specific enzymes or other biomolecules.

One study has suggested that Pigment Red 112 may inhibit lipid biosynthesis by binding to

fatty acids.[12] While the precise mechanism and signaling pathway are not elucidated, this

finding points towards a potential biological activity that warrants further investigation by drug

development professionals.

Conclusion
Pigment Red 112, as a member of the Naphthol AS and azo pigment families, possesses

interesting electrochemical properties centered around the redox activity of its azo group.

Although specific electrochemical data for this pigment is scarce, this guide provides a

framework for its characterization based on the behavior of structurally similar compounds. The

detailed experimental protocols for cyclic voltammetry and electrochemical impedance

spectroscopy offer a starting point for researchers to quantitatively assess its electrochemical

properties. For professionals in drug development, the redox-sensitive nature of the azo bond

presents both opportunities for targeted drug delivery and challenges related to metabolic
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activation and potential toxicity, highlighting the importance of thorough electrochemical and

biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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